
Difenpiramide: Basic Information for
Researchers

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Difenpiramide

CAS No.: 51484-40-3

Cat. No.: S526059

Get Quote

For your technical records, here is the key physicochemical data for Difenpiramide (CAS No. 51484-40-3)

found in the literature.

Property Value / Description

IUPAC Name 2-{[1,1'-biphenyl]-4-yl}-N-(pyridin-2-yl)acetamide [1] [2]

Molecular
Formula

C₁₉H₁₆N₂O [1] [2]

Molecular
Weight

288.35 g/mol [2]

CAS Number 51484-40-3 [1] [2]

Appearance Light brown to brown solid powder [1]

Category Non-steroidal anti-inflammatory drug (NSAID) with anti-inflammatory, analgesic,
antipyretic, and uricosuric properties [1]

Reported Purity ≥98% (from a commercial supplier for research use) [1]
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Suggested Methods for Purity Assessment

Since explicit methods for Difenpiramide are not available, the following table outlines standard techniques

that can be applied based on its chemical properties.

Method Application in Purity Assessment Note

High-Performance Liquid
Chromatography (HPLC)

Primary method for quantifying the main
compound and related impurities.

The method would need
development and

validation.

Mass Spectrometry (MS) Confirm molecular identity and detect

impurities using techniques like LC-MS.
[3]

Coupled with HPLC for

separation and detection.

Nuclear Magnetic
Resonance (NMR)

Structural confirmation and detection of
isomeric impurities. [4]

Melting Point Analysis A sharp melting point indicates a pure
compound; a depressed or broad range

suggests impurities. [4]

Simple, but not specific.

Workflow for Purity Analysis

For a comprehensive analysis, you can follow a workflow that integrates these techniques, moving from

general confirmation to specific quantification. Below is a suggested process.
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Diagram: Analytical Workflow for Purity Assessment

Sample: Difenpiramide Powder

Step 1: Identity Confirmation
Techniques: NMR, FTIR

Step 2: Purity & Impurity Profiling
Technique: HPLC-UV/PDA

Step 3: Structural ID of Impurities
Technique: LC-MS/MS

Step 4: Final Purity Value
Data Integration & Calculation

Click to download full resolution via product page

FAQs and Troubleshooting

Q1: The HPLC analysis of my Difenpiramide sample shows peak splitting or shoulders. What could be

the cause? This often indicates the presence of impurities or a co-eluting compound.

Check the mobile phase: Ensure the solvent mixture is appropriate. Try adjusting the gradient

program (e.g., a shallower gradient) to achieve better separation.
Consider sample degradation: Difenpiramide may degrade under certain conditions (e.g., light,

heat). Prepare a fresh sample solution and analyze it immediately. Protect the sample from light
during storage and analysis [1].

Verify the column: The HPLC column might be degraded or not suitable. Test the column
performance with a standard mixture.
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Q2: The measured melting point of my compound is lower and broader than expected. How should I

proceed? A depressed and broad melting point is a classic sign of impurity.

Purify the sample: Recrystallize the solid from a suitable solvent system to remove soluble
impurities.

Confirm identity: Use a technique like NMR to verify that the sample is indeed Difenpiramide and
not a different compound or a salt form.

Q3: What is the best way to prepare a stock solution of Difenpiramide for my assays? Based on one

supplier's data, Difenpiramide has low water solubility but is highly soluble in DMSO [1].

Primary solvent: DMSO is recommended. A typical stock concentration could be 100 mg/mL (~346.8

mM) [1].
For in vivo studies: The stock solution in DMSO must be further diluted in a suitable vehicle for

animal administration. One referenced protocol uses a mixture of DMSO, Tween 80, and saline
(10:5:85 ratio) [1].

Key Takeaways

Existing data is limited to basic physicochemical properties and solubility for Difenpiramide [1] [2].

Purity assessment methods will require development by adapting standard chromatographic and
spectroscopic techniques.

Stability is a key factor; protect the compound from light during storage and analysis based on
supplier recommendations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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